N-[(4-Bromophenyl)methyl]-6-(trifluoromethoxy)-2,3,4,9-tetrahydro-1H-carbazol-1-amine

• IUPAC Name: N-[(4-bromophenyl)methyl]-6-(trifluoromethoxy)-2,3,4,9-tetrahydro-1H-carbazol-1-amine
• InChI: InChI=1S/C20H18BrF3N2O/c21-13-6-4-12(5-7-13)11-25-18-3-1-2-15-16-10-14(27-20(22,23)24)8-9-17(16)26-19(15)18/h4-10,18,25-26H,1-3,11H2
• InChI Key: GPIMQAFFCZMQFI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)C3=C(N2)C=CC(=C3)OC(F)(F)F)NCC4=CC=C(C=C4)Br
• Molecular Formula: C20H18BrF3N2O
• Molecular Weight: 439.3 g/mol
• CAS No.: 2361645-38-5

Description

N-[(4-Bromophenyl)methyl]-6-(trifluoromethoxy)-2,3,4,9-tetrahydro-1H-carbazol-1-amine is a useful research compound. Its molecular formula is C20H18BrF3N2O and its molecular weight is 439.276. The purity is usually 95%.
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Scientific Research Applications

Carbazole Derivatives in Scientific Research

Carbazoles are a significant class of nitrogen-containing heterocycles present in a variety of natural products and synthetic compounds with a broad spectrum of biological and pharmacological activities. They are also used in materials science, particularly in the development of optoelectronic materials. The synthesis of carbazoles from indoles, for example, highlights the chemical versatility and potential for creating diversely substituted carbazoles with profound pharmacological activities (Aggarwal, T., Sushmita, & Verma, A., 2019). This suggests that compounds similar to "N-[(4-Bromophenyl)methyl]-6-(trifluoromethoxy)-2,3,4,9-tetrahydro-1H-carbazol-1-amine" could have applications in drug development and materials science.

Brominated Compounds in Environmental Research

Brominated compounds, particularly those used as flame retardants, have been the focus of environmental research due to their persistence and potential toxicological effects. Studies on novel brominated flame retardants (NBFRs) and their occurrence in various environmental matrices have raised concerns about their environmental fate and toxicity. This includes research on their detection in indoor air, dust, consumer goods, and food, and the need for optimized analytical methods to include all NBFRs in environmental monitoring programs (Zuiderveen, E. A., Slootweg, J., & de Boer, J., 2020). The brominated component in "this compound" might also warrant consideration from an environmental perspective, especially regarding its potential for bioaccumulation and toxicity.